Cas no 2227710-65-6 ((2S)-3-amino-1,1-difluoropropan-2-ol)

• Product Name: (2S)-3-amino-1,1-difluoropropan-2-ol
• CAS No: 2227710-65-6
• MF: C₃H₇F₂NO
• MW: 111.090587854385
• CID: 6521178
• PubChem ID: 94499342
• Update Time: 2025-07-24

(2S)-3-amino-1,1-difluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-3-amino-1,1-difluoropropan-2-ol
• 2-Propanol, 3-amino-1,1-difluoro-, (2S)-
• (S)-3-Amino-1,1-difluoropropan-2-ol

• Inchi： 1S/C3H7F2NO/c4-3(5)2(7)1-6/h2-3,7H,1,6H2/t2-/m0/s1
• InChI Key： RHVLBJPNWATWIM-REOHCLBHSA-N
• SMILES： C(F)(F)[C@@H](O)CN

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 209.7±40.0 °C(Predicted)
• pka: 10.68±0.35(Predicted)

Additional information on (2S)-3-amino-1,1-difluoropropan-2-ol

Recent Advances in the Study of (2S)-3-amino-1,1-difluoropropan-2-ol (CAS: 2227710-65-6)

The compound (2S)-3-amino-1,1-difluoropropan-2-ol (CAS: 2227710-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its difluorinated propanol backbone, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its unique physicochemical properties and pharmacological activities.

One of the key areas of research involves the use of (2S)-3-amino-1,1-difluoropropan-2-ol as a building block for the synthesis of novel fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. The presence of two fluorine atoms in this compound introduces steric and electronic effects that can significantly alter the interaction with target proteins. Recent synthetic methodologies have improved the enantioselective preparation of this compound, enabling its broader application in drug discovery programs.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of (2S)-3-amino-1,1-difluoropropan-2-ol in the design of irreversible inhibitors for serine hydrolases. The compound was incorporated into a series of covalent inhibitors, demonstrating enhanced selectivity and potency compared to non-fluorinated counterparts. The study highlighted the importance of the difluoromethyl group in modulating the reactivity of the inhibitor-enzyme complex, providing valuable insights for the development of next-generation therapeutics targeting serine hydrolases.

Another significant advancement involves the application of (2S)-3-amino-1,1-difluoropropan-2-ol in prodrug design. A team of researchers from a leading pharmaceutical company reported the successful use of this compound as a promoiety for masking polar functional groups in drug candidates. The prodrugs exhibited improved pharmacokinetic profiles, including enhanced oral absorption and prolonged half-life, attributed to the slow release of the active drug upon enzymatic cleavage of the difluorinated linker. This approach has been particularly valuable for compounds with poor bioavailability, offering a potential solution to one of the major challenges in drug development.

Furthermore, computational studies have provided deeper insights into the conformational preferences and intermolecular interactions of (2S)-3-amino-1,1-difluoropropan-2-ol. Molecular dynamics simulations and density functional theory (DFT) calculations have revealed that the fluorine atoms play a critical role in stabilizing specific conformations through intramolecular hydrogen bonding and electrostatic interactions. These findings have important implications for rational drug design, as they enable more accurate predictions of the compound's behavior in biological systems.

In conclusion, (2S)-3-amino-1,1-difluoropropan-2-ol (CAS: 2227710-65-6) represents a versatile and valuable scaffold in modern medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further exploration in drug discovery and development. Ongoing research is expected to uncover additional applications and optimize its use in therapeutic interventions, paving the way for innovative treatments in various disease areas.